Cas no 2034545-18-9 (N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide
• CAS No: 2034545-18-9
• MF: C₁₅H₁₉N₅O₃S
• MW: 349.408061265945
• CID: 5998387
• PubChem ID: 119102096
• Update Time: 2025-05-20

N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide
• N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-1-isopropyl-1H-imidazole-4-sulfonamide
• N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-1-propan-2-ylimidazole-4-sulfonamide
• N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1-(propan-2-yl)-1H-imidazole-4-sulfonamide
• AKOS026702545
• F6519-6026
• 2034545-18-9

• Inchi： 1S/C15H19N5O3S/c1-12(2)19-10-15(16-11-19)24(21,22)18-9-13(14-5-3-8-23-14)20-7-4-6-17-20/h3-8,10-13,18H,9H2,1-2H3
• InChI Key： GUPGNLFSKHNIIR-UHFFFAOYSA-N
• SMILES： S(C1=CN(C=N1)C(C)C)(NCC(C1=CC=CO1)N1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 349.12086066g/mol
• Monoisotopic Mass: 349.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Additional information on N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide

N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide

The compound N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 2034545-18-9) is a complex organic molecule with a diverse range of potential applications in the field of medicinal chemistry. This compound is characterized by its unique structural features, which include a furan ring, a pyrazole moiety, and an imidazole sulfonamide group. These functional groups contribute to its biological activity and make it a promising candidate for drug development.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the design of novel therapeutic agents. The presence of the furan and pyrazole rings introduces significant electronic and steric effects, which can enhance the molecule's ability to interact with biological targets. Additionally, the imidazole sulfonamide group is known for its potential to act as a bioisostere or to participate in hydrogen bonding, further enhancing its pharmacological profile.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, suggesting its potential as a lead compound for drug discovery.

Moreover, the propan-2-yl substituent on the imidazole ring adds bulk to the molecule, which can improve its pharmacokinetic properties, such as absorption and bioavailability. This feature is particularly important for developing orally active drugs. Recent advancements in computational chemistry have enabled researchers to predict the molecule's behavior in biological systems with greater accuracy, further facilitating its development as a therapeutic agent.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. Such methods are increasingly being adopted in medicinal chemistry due to their efficiency and sustainability.

Another area of interest is the compound's potential as a modulator of ion channels. Ion channels play a pivotal role in neuronal signaling and cardiovascular function, making them attractive targets for treating conditions such as epilepsy and arrhythmias. Early-stage experiments have shown that this compound exhibits modulatory effects on voltage-gated sodium channels, indicating its potential for further exploration in this domain.

The structural versatility of N-2-(furan-2-yl)-2-(1H-pyrazol-1-y)ethyl... also makes it an excellent candidate for further chemical modification. By altering substituents on the furan or pyrazole rings, researchers can fine-tune the molecule's properties to enhance its selectivity or reduce off-target effects. This approach aligns with current trends in drug discovery, where iterative optimization is key to developing clinically viable compounds.

In conclusion, N-[N'-{furan}]-{pyrazole}-ethyl-{imidazole-sulfonamide} (CAS No. 2034545–18–9) represents a promising lead compound with diverse biological activities and significant potential in drug development. Its unique structure, combined with recent advances in chemical synthesis and computational modeling, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.